5-amino-N-(4-chlorobenzyl)-1-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-[(4-chlorophenyl)methyl]-1-[[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C22H21ClN6O3/c1-13-18(26-22(32-13)15-5-9-17(31-2)10-6-15)12-29-20(24)19(27-28-29)21(30)25-11-14-3-7-16(23)8-4-14/h3-10H,11-12,24H2,1-2H3,(H,25,30)
• InChI Key: YKNYDCVROZMUSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)OC)CN3C(=C(N=N3)C(=O)NCC4=CC=C(C=C4)Cl)N
• Molecular Formula: C22H21ClN6O3
• Molecular Weight: 452.9 g/mol
• CAS No.: 1112433-73-4

Description

This compound features a 1,2,3-triazole core substituted at position 1 with a [2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl group, at position 4 with a carboxamide moiety (N-linked to a 4-chlorobenzyl group), and at position 5 with an amino group. The structural complexity arises from the hybrid heterocyclic system (triazole-oxazole) and the presence of electron-withdrawing (chloro) and electron-donating (methoxy) substituents, which influence its physicochemical and pharmacological properties.

Biological Activity

5-amino-N-(4-chlorobenzyl)-1-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide is a complex organic compound belonging to the triazole class. This compound exhibits significant biological activities, making it a subject of interest in medicinal chemistry and drug development.

Molecular Structure and Properties

The molecular formula of the compound is $C_{22}H_{21}ClN_{6}O_{3}$ with a molecular weight of approximately 395.85 g/mol. The compound features various functional groups that contribute to its biological activity, including an amino group, a triazole ring, and an oxazole moiety.

Synthesis

The synthesis of this compound can involve several methods including:

• Copper-catalyzed azide-alkyne cycloaddition
• Multicomponent reactions

The synthesis process requires careful control over reaction conditions such as temperature, solvent choice (commonly polar aprotic solvents like DMF or DMSO), and reaction time to optimize yield and purity. Characterization techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure.

Anticancer Activity

Recent studies have demonstrated the potential anticancer properties of triazole derivatives similar to 5-amino-N-(4-chlorobenzyl)-1-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide. For instance, research indicated that various triazole derivatives exhibited significant cytotoxicity against multiple cancer cell lines including:

Compound	Cell Line	IC50 (µM)
Example A	A549 (Lung)	0.794
Example B	SK-MEL-2 (Skin)	4.27
Example C	HCT15 (Colon)	2.11

The IC50 values indicate the concentration required to inhibit cell growth by 50%, highlighting the compound's potential as an anticancer agent .

The mechanism of action for compounds like this triazole derivative may involve:

• Inhibition of key enzymes : In vitro studies have shown binding affinities against various target enzymes.
• Molecular docking studies : These provide insights into binding modes and interactions at the molecular level.

Case Studies

In a notable study, researchers synthesized a series of triazole derivatives and evaluated their biological activities. The results indicated that compounds with specific substitutions on the phenyl ring exhibited enhanced anticancer activity. For example, a derivative with a methoxy group showed improved potency against breast cancer cell lines .

Comparison with Similar Compounds

Triazole Carboxamides with Varied Aryl Substituents

• 5-Amino-1-(3-chlorobenzyl)-N-(4-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide (): Differs in the benzyl substituents (3-chloro vs. 4-chloro) and the amide-linked fluorobenzyl group. The fluorobenzyl group enhances metabolic stability due to fluorine’s electronegativity .
• 5-Amino-1-benzyl-N-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (): Lacks the oxazole moiety but shares the 4-methoxyphenyl amide group. The absence of the oxazole ring simplifies the structure, likely reducing molecular weight and lipophilicity. This could improve solubility but diminish target specificity compared to the oxazole-containing compound .

Oxazole-Containing Derivatives

• 2,5-Diaryl-4-benzyl-1,3-oxazoles (): These compounds prioritize the oxazole ring as the core structure, with aryl and benzyl substituents. Cytotoxicity data for oxazole derivatives in suggest a structure-activity relationship (SAR) dependent on substituent electronegativity .

Physicochemical Properties

Melting Points and Crystallinity

• Pyrazole carboxamides in exhibit melting points (mp) ranging from 123–183°C, influenced by substituents. For example: 3a (non-chlorinated aryl): mp 133–135°C 3b (4-chlorophenyl): mp 171–172°C The target compound’s 4-chlorobenzyl and oxazole groups likely increase intermolecular forces (e.g., halogen bonding, dipole interactions), suggesting a higher mp than non-halogenated analogs .

Lipophilicity and Solubility

• The 4-methoxyphenyl group in the oxazole moiety enhances hydrophilicity compared to purely chlorinated analogs (e.g., ’s thienylmethyl derivative).

Pharmacological and Metabolic Profiles

• CAI (): A triazole carboxamide with a benzophenone metabolite (M1) lacking pharmacological activity. The target compound’s oxazole group may resist similar metabolic cleavage, prolonging its half-life .
• Cytotoxicity : Oxazole derivatives in show moderate cytotoxicity, suggesting the target compound’s hybrid structure could enhance this activity through dual heterocyclic interactions .